3-fluorocyclobutane-1-sulfonyl chloride
Overview
Description
3-Fluorocyclobutane-1-sulfonyl chloride is a chemical compound with the CAS Number: 1785492-58-1 . It has a molecular weight of 174.62 .
Synthesis Analysis
Sulfonyl chlorides, including 3-fluorocyclobutane-1-sulfonyl chloride, can be synthesized via N-chlorosuccinimide chlorosulfonation from S-alkylisothiourea salts . These salts can be easily prepared from readily accessible alkyl halides or mesylates and inexpensive thiourea . Another method involves the conversion of sulfonic acid sodium salts to sulfonyl fluorides using thionyl fluoride .
Chemical Reactions Analysis
Sulfonyl chlorides, including 3-fluorocyclobutane-1-sulfonyl chloride, are involved in various types of reactions. They are known to undergo electrophilic aromatic substitution . They can also participate in diazo transfer reactions .
Scientific Research Applications
Organic Synthesis
“3-fluorocyclobutane-1-sulfonyl chloride” can be used in organic synthesis . The high stability and efficient reactivity of the S VI –F bond make it suitable for various organic synthesis applications .
Materials Science
In the field of materials science, “3-fluorocyclobutane-1-sulfonyl chloride” can be used to create new materials . The S VI –F bond’s resistance to hydrolysis and thermolysis, stability toward acids, bases, redox conditions, light, and other routine reaction conditions make it ideal for materials science applications .
Chemical Biology
“3-fluorocyclobutane-1-sulfonyl chloride” has applications in chemical biology . The controllability and specificity of the S–F bond cleavage make it a useful tool in this field .
Drug Discovery
In drug discovery, “3-fluorocyclobutane-1-sulfonyl chloride” can be used to synthesize new drugs . The S VI –F bond’s distinctive reactivity and favorable stability make it a valuable tool in the creation of new pharmaceuticals .
SuFEx Chemistry
“3-fluorocyclobutane-1-sulfonyl chloride” plays a significant role in SuFEx (Sulfur Fluoride Exchange) chemistry . SuFEx is a new generation of click chemistry that uses the S VI –F bond for the preparation of hypervalent sulfur compound libraries under metal-free conditions .
Fluorosulfonylation
Direct fluorosulfonylation with fluorosulfonyl radicals has emerged as a concise and efficient approach for producing sulfonyl fluorides . “3-fluorocyclobutane-1-sulfonyl chloride” can be used in this process .
Safety and Hazards
While the specific safety data sheet for 3-fluorocyclobutane-1-sulfonyl chloride was not found, sulfonyl chlorides in general are known to be hazardous. They can cause severe skin burns and eye damage, and may be fatal if swallowed and enters airways . They are also harmful to aquatic life with long-lasting effects .
Future Directions
Sulfonyl fluorides, which can be synthesized from sulfonyl chlorides like 3-fluorocyclobutane-1-sulfonyl chloride, have found widespread applications in various fields. Recent advances in the generation of fluorosulfonyl radicals from different precursors and their participation in the synthesis of diverse functionalized sulfonyl fluorides have opened new horizons for the synthesis of sulfonyl fluorides .
Relevant Papers
Several papers were found relevant to 3-fluorocyclobutane-1-sulfonyl chloride. One paper discusses the synthesis of sulfonyl fluorides from sulfonic acids . Another paper highlights the recent advances in the generation of fluorosulfonyl radicals from different precursors and their participation in the synthesis of diverse functionalized sulfonyl fluorides . A third paper discusses the recent advances in photochemical and electrochemical strategies for the synthesis of sulfonyl fluorides .
Mechanism of Action
Target of Action
3-Fluorocyclobutane-1-sulfonyl chloride is a type of sulfonyl fluoride, which are known to be used as electrophilic warheads by both medicinal chemists and chemical biologists . The balance of reactivity and stability of sulfonyl fluorides is attractive for these applications .
Mode of Action
Sulfonyl fluorides, in general, are known to interact with their targets through sulfur(vi)-fluoride exchange (sufex) reactions . These reactions are characterized by their “click-like” reactivity, which means they are fast, efficient, and selective .
Biochemical Pathways
Sulfonyl fluorides are known to have diverse applications, suggesting that they may affect multiple biochemical pathways .
Result of Action
Sulfonyl fluorides are known to have unique and appealing properties, which has attracted a fast-growing research interest on sulfonyl fluoride being a privileged warhead in chemical biology and drug discovery .
Action Environment
It is known that sulfonyl fluorides are resistant to hydrolysis under physiological conditions, which suggests that they may be stable in various environments .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-fluorocyclobutane-1-sulfonyl chloride involves the reaction of cyclobutane-1-sulfonyl chloride with hydrogen fluoride gas in the presence of a catalyst to form 3-fluorocyclobutane-1-sulfonyl chloride.", "Starting Materials": [ "Cyclobutane-1-sulfonyl chloride", "Hydrogen fluoride gas", "Catalyst" ], "Reaction": [ "Add cyclobutane-1-sulfonyl chloride to a reaction vessel", "Add hydrogen fluoride gas to the reaction vessel", "Add a catalyst to the reaction mixture", "Heat the reaction mixture to a temperature of 50-60°C", "Stir the reaction mixture for several hours", "Cool the reaction mixture to room temperature", "Filter the reaction mixture to remove any solid impurities", "Distill the filtrate to obtain 3-fluorocyclobutane-1-sulfonyl chloride as a colorless liquid" ] } | |
CAS RN |
1314964-82-3 |
Product Name |
3-fluorocyclobutane-1-sulfonyl chloride |
Molecular Formula |
C4H6ClFO2S |
Molecular Weight |
172.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
